Cas no 95733-44-1 (1H-Inden-1-ol,4,7a-diethyloctahydro-5-(4-methoxyphenyl)-, (1R,3aR,4S,5S,7aR)-rel-)

• Product Name: 1H-Inden-1-ol,4,7a-diethyloctahydro-5-(4-methoxyphenyl)-, (1R,3aR,4S,5S,7aR)-rel-
• CAS No: 95733-44-1
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 819256
• PubChem ID: 71301025
• Update Time: 2025-04-19

1H-Inden-1-ol,4,7a-diethyloctahydro-5-(4-methoxyphenyl)-, (1R,3aR,4S,5S,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-ol,4,7a-diethyloctahydro-5-(4-methoxyphenyl)-, (1R,3aR,4S,5S,7aR)-rel-
• (1R,3aR,4S,5S,7aR)-4,7a-diethyl-5-(4-methoxyphenyl)-1,2,3,3a,4,5,6,7-octahydroinden-1-ol
• 4,7a-Diethyloctahydro-5-(4-methoxyphenyl)-1H-inden-1-ol, (1R,3aR,4S,5S,7aR)-rel-
• DTXSID70241943
• 1H-Inden-1-ol, octahydro-4,7a-diethyl-5-(4-methoxyphenyl)-, (1-alpha,3a-beta,4-beta,5-beta,7a-alpha)-(+-)-
• BRN 4461892
• 95733-44-1
• DE937ZZC9T
• UNII-DE937ZZC9T

• Inchi： 1S/C20H30O2/c1-4-16-17(14-6-8-15(22-3)9-7-14)12-13-20(5-2)18(16)10-11-19(20)21/h6-9,16-19,21H,4-5,10-13H2,1-3H3/t16-,17+,18+,19+,20+/m0/s1
• InChI Key： CROWQRZXLRPEJT-OMQSBVIBSA-N
• SMILES： O[C@@H]1CC[C@@H]2[C@@H](CC)[C@@H](C3C=CC(=CC=3)OC)CC[C@]21CC

Computed Properties

• Exact Mass: 302.224580195g/mol
• Monoisotopic Mass: 302.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29.5Ų